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Compound of Interest

Compound Name: 2-Butoxyethyl cyanoacetate
CAS No.: 17686-44-1
Cat. No.: B8652535
Get Quote
. J

CAS Number: 17831-64-0 (Primary Reference); 2060033-14-7 (Alternate/New Registration)
Synonyms: 2-Butoxyethyl 2-cyanoacetate; Cyanoacetic acid 2-butoxyethyl ester; Butyl
Cellosolve Cyanoacetate.

Part 1: Executive Summary & Chemical Identity

2-Butoxyethyl cyanoacetate is a specialized ester utilized primarily as the precursor for 2-
butoxyethyl cyanoacrylate—a high-performance monomer used in medical tissue adhesives
(liquid sutures) and flexible instant glues.

Unlike standard methyl or ethyl cyanoacetates, which yield brittle polymers upon curing, the
inclusion of the 2-butoxyethyl ether linkage introduces internal plasticization. This modification
significantly reduces the glass transition temperature (

) of the resulting polymer, imparting the elasticity required for bonding soft biological tissues
(skin, mucosa) without dehiscence (splitting) under mechanical stress.

Chemical Properties Table[2][3]
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Property Value Notes
Molecular Formula

Molecular Weight 185.22 g/mol

Physical State Colorless to pale yellow liquid Low viscosity

Extrapolated from ethoxy

Boiling Point ~140-150 °C @ 2 mmHg
analog
Density ~1.02-1.05 g/cm3 Estimated
N Soluble in organic solvents S
Solubility Immiscible in water

(DCM, Acetone)

Key Functionality

Active Methylene Group (

)

Site of Knoevenagel

condensation

Part 2: Synthesis & Manufacturing Protocols
Core Synthesis: Azeotropic Esterification

The industrial preparation of 2-butoxyethyl cyanoacetate involves the direct esterification of

cyanoacetic acid with 2-butoxyethanol (butyl glycol). This process is equilibrium-driven and

requires continuous water removal to achieve high yields (>95%).

Reagents:

Protocol Steps:

Cyanoacetic Acid (Solid): 1.05 molar equivalent.

2-Butoxyethanol (Liquid): 1.0 molar equivalent.

Catalyst: p-Toluenesulfonic acid (p-TSA) (0.5 wt%) or Sulfuric acid.

Entrainer: Toluene or Cyclohexane (for azeotropic water removal).
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» Charge: Load 2-butoxyethanol, cyanoacetic acid, and the entrainer into a glass-lined reactor
equipped with a Dean-Stark trap and reflux condenser.

o Catalysis: Add p-TSA catalyst under agitation.
o Reflux: Heat the mixture to reflux (approx. 110-120°C depending on solvent).

o Dehydration: Continuously remove the water/solvent azeotrope via the Dean-Stark trap.
Monitor the reaction progress by the volume of water collected or by Acid Value (AV) titration.

o End Point: AV < 5 mg KOH/g.
o Neutralization: Cool to 40°C. Wash the organic layer with saturated

solution to remove residual acid and catalyst.

« Purification: Distill off the entrainer (toluene) under reduced pressure.

« Final Distillation: Fractionally distill the product under high vacuum (<5 mmHg) to obtain pure
2-butoxyethyl cyanoacetate.

Downstream Application: Synthesis of Tissue Adhesive
Monomer

The primary utility of this compound is its conversion to the adhesive monomer via
Knoevenagel Condensation.

Reaction Logic:

o Condensation: React 2-butoxyethyl cyanoacetate with Paraformaldehyde in the presence
of a piperidine catalyst. This forms a low molecular weight oligomer (pre-polymer).

o Depolymerization (Cracking): Heat the oligomer to 150-200°C under high vacuum in the
presence of

(acidic inhibitor) and Hydroquinone (radical inhibitor).
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o Collection: The monomer, 2-butoxyethyl cyanoacrylate, distills over. It must be immediately
stabilized with

(ppm levels) to prevent spontaneous polymerization.

Part 3: Mechanism & Reactivity Visualization

The following diagram illustrates the transformation from raw materials to the final medical
adhesive, highlighting the critical "Active Methylene" reactivity.
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Figure 1: Synthesis pathway from precursors to the active medical adhesive monomer.

Part 4: Applications in Drug Development &
Medicine[3]
Flexible Tissue Adhesives

Standard cyanoacrylates (methyl/ethyl) cure into rigid, glass-like polymers. When applied to
skin, this rigidity causes:

e Mechanical Irritation: The stiff polymer pulls at the flexible skin.
e Bond Failure: Movement causes the brittle bond to fracture.

The 2-Butoxyethyl Solution: The long, ether-containing side chain (
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) acts as an internal plasticizer. It increases the free volume between polymer chains, allowing
them to slide past one another.

o Result: A polymer that flexes with the skin, maintaining seal integrity on wounds near joints
or dynamic tissue.[1]

 Toxicity Profile: The longer side chain slows the degradation rate (hydrolysis), reducing the
local concentration of formaldehyde and cyanoacetate byproducts, thereby lowering tissue
toxicity and inflammation.

Drug Delivery Carriers

Researchers utilize 2-butoxyethyl cyanoacetate-based nanoparticles for drug delivery. The
polymer's degradation rate can be tuned by mixing this ester with other cyanoacetates,
allowing for controlled release of encapsulated therapeutics.

Part 5: Safety & Handling (E-E-A-T)

Hazard Classification (GHS):
e Warning: Causes skin irritation (H315), Serious eye irritation (H319).
o Storage: Store in a cool, dry place under inert gas (

). Avoid contact with strong bases or oxidizers, which can initiate premature reaction at the
methylene group.

Toxicology Note: While the ester itself is relatively stable, it is a glycol ether derivative.
Metabolites of 2-butoxyethanol (e.g., 2-butoxyacetic acid) have been linked to hemolysis in
animal models, though the ester linkage alters bioavailability. In medical adhesive form, the
polymer is generally considered biocompatible for topical use due to slow degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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